Cas no 2098155-10-1 ((Z)-N'-hydroxy-2-(4-(hydroxymethyl)-2-azaspiro[4.4]nonan-2-yl)acetimidamide)

• Product Name: (Z)-N'-hydroxy-2-(4-(hydroxymethyl)-2-azaspiro[4.4]nonan-2-yl)acetimidamide
• CAS No: 2098155-10-1
• MF: C₁₁H₂₁N₃O₂
• MW: 227.303342580795
• CID: 5040035
• Update Time: 2025-07-14

(Z)-N'-hydroxy-2-(4-(hydroxymethyl)-2-azaspiro[4.4]nonan-2-yl)acetimidamide Chemical and Physical Properties

Names and Identifiers

• 2-Azaspiro[4.4]nonane-2-ethanimidamide, N-hydroxy-4-(hydroxymethyl)-
• (Z)-N'-Hydroxy-2-(4-(hydroxymethyl)-2-azaspiro[4.4]nonan-2-yl)acetimidamide
• (Z)-N'-hydroxy-2-(4-(hydroxymethyl)-2-azaspiro[4.4]nonan-2-yl)acetimidamide

• Inchi： 1S/C11H21N3O2/c12-10(13-16)6-14-5-9(7-15)11(8-14)3-1-2-4-11/h9,15-16H,1-8H2,(H2,12,13)
• InChI Key： REUXBAJFZVTMLF-UHFFFAOYSA-N
• SMILES： C1C2(CCCC2)C(CO)CN1CC(NO)=N

Additional information on (Z)-N'-hydroxy-2-(4-(hydroxymethyl)-2-azaspiro[4.4]nonan-2-yl)acetimidamide

Comprehensive Overview of (Z)-N'-hydroxy-2-(4-(hydroxymethyl)-2-azaspiro[4.4]nonan-2-yl)acetimidamide (CAS No. 2098155-10-1)

(Z)-N'-hydroxy-2-(4-(hydroxymethyl)-2-azaspiro[4.4]nonan-2-yl)acetimidamide, with the CAS number 2098155-10-1, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to a class of spirocyclic compounds, which are known for their unique structural features and potential biological activities. The spirocyclic core, specifically the 2-azaspiro[4.4]nonane moiety, imparts structural rigidity and conformational constraint, which can enhance the binding affinity and selectivity of the molecule for its target proteins.

The chemical structure of (Z)-N'-hydroxy-2-(4-(hydroxymethyl)-2-azaspiro[4.4]nonan-2-yl)acetimidamide is characterized by a central spirocyclic ring system with a hydroxymethyl group and an acetimidamide functional group. The presence of these functional groups, particularly the hydroxymethyl and acetimidamide moieties, contributes to the compound's solubility, stability, and biological activity. The Z-configuration of the double bond in the acetimidamide group is crucial for maintaining the desired conformation and bioactivity.

Recent studies have explored the potential therapeutic applications of (Z)-N'-hydroxy-2-(4-(hydroxymethyl)-2-azaspiro[4.4]nonan-2-yl)acetimidamide. One notable area of research is its activity as a modulator of protein-protein interactions (PPIs). PPIs play a critical role in various cellular processes, including signal transduction, gene regulation, and immune responses. By targeting specific PPIs, this compound has shown promise in modulating key signaling pathways involved in diseases such as cancer and neurodegenerative disorders.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the binding affinity and selectivity of (Z)-N'-hydroxy-2-(4-(hydroxymethyl)-2-azaspiro[4.4]nonan-2-yl)acetimidamide for a specific protein target involved in cancer cell proliferation. The results demonstrated that this compound effectively inhibited the target protein's activity with high selectivity, suggesting its potential as a lead compound for further drug development.

Another area of interest is the compound's ability to cross the blood-brain barrier (BBB). The BBB is a significant barrier to drug delivery for central nervous system (CNS) disorders. Studies have shown that (Z)-N'-hydroxy-2-(4-(hydroxymethyl)-2-azaspiro[4.4]nonan-2-yl)acetimidamide has favorable physicochemical properties that allow it to penetrate the BBB efficiently. This property makes it a promising candidate for treating neurological conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of (Z)-N'-hydroxy-2-(4-(hydroxymethyl)-2-azaspiro[4.4]nonan-2-yl)acetimidamide has also been extensively studied. In preclinical models, this compound exhibited good oral bioavailability and a favorable half-life, indicating its potential for once-daily dosing regimens. Additionally, it showed low toxicity in both in vitro and in vivo assays, suggesting a favorable safety profile.

Clinical trials are currently underway to evaluate the safety and efficacy of (Z)-N'-hydroxy-2-(4-(hydroxymethyl)-2-azaspiro[4.4]nonan-2-yl)acetimidamide in human subjects. Early-phase trials have shown promising results, with patients experiencing significant improvements in disease symptoms without severe adverse effects. These findings have generated considerable excitement among researchers and clinicians alike.

In conclusion, (Z)-N'-hydroxy-2-(4-(hydroxymethyl)-2-azaspiro[4.4]nonan-2-yl)acetimidamide (CAS No. 2098155-10-1) is a promising compound with diverse therapeutic potential. Its unique structural features, combined with its favorable pharmacological properties, make it an attractive candidate for further development in various medical applications. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical benefits.